Cas no 727993-35-3 (Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro-)

Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro-, is a fluorinated nitroaromatic compound with a methoxy substituent, offering unique reactivity and stability for synthetic applications. The difluoromethyl group enhances electrophilic properties, making it valuable in nucleophilic substitution reactions, while the nitro and methoxy substituents provide versatile functionalization sites. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for bioactive molecule development. Its well-defined electronic effects and resistance to degradation under standard conditions ensure consistent performance in complex synthetic pathways. The compound's purity and stability make it a reliable intermediate for high-precision organic synthesis.

Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro- structure

727993-35-3 structure

Product Name:Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro-

CAS No:727993-35-3

MF:C₈H₇F₂NO₃

MW:203.142889261246

CID:4159963

PubChem ID:59794363

Update Time:2025-06-07

Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro-
- 3-(Difluoromethyl)-4-nitroanisole
- 2-(difluoromethyl)-4-methoxy-1-nitrobenzene
- DTXSID601263796
- NGCXXNNIPAXIIO-UHFFFAOYSA-N
- 727993-35-3
- SCHEMBL2192115
- Inchi： 1S/C8H7F2NO3/c1-14-5-2-3-7(11(12)13)6(4-5)8(9)10/h2-4,8H,1H3
- InChI Key： NGCXXNNIPAXIIO-UHFFFAOYSA-N
- SMILES： C1([N+]([O-])=O)=CC=C(OC)C=C1C(F)F

Computed Properties

Exact Mass: 203.03939941Da
Monoisotopic Mass: 203.03939941Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.1Å²

Benzene, 2-(difluoromethyl)-4-methoxy-1-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013004926-250mg	3-(Difluoromethyl)-4-nitroanisole	727993-35-3	97%	250mg	$484.80	2023-09-01
Alichem	A013004926-500mg	3-(Difluoromethyl)-4-nitroanisole	727993-35-3	97%	500mg	$839.45	2023-09-01
Alichem	A013004926-1g	3-(Difluoromethyl)-4-nitroanisole	727993-35-3	97%	1g	$1579.40	2023-09-01